N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(4-(2-(furan-2-yl)-2-oxoethyl)piperazin-1-yl)acetamide oxalate

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C20H23N3O5.C2H2O4/c24-16(17-2-1-9-26-17)13-22-5-7-23(8-6-22)14-20(25)21-15-3-4-18-19(12-15)28-11-10-27-18;3-1(4)2(5)6/h1-4,9,12H,5-8,10-11,13-14H2,(H,21,25);(H,3,4)(H,5,6)
• InChI Key: OHGKSLHWCGGLSF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)C2=CC=CO2)CC(=O)NC3=CC4=C(C=C3)OCCO4.C(=O)(C(=O)O)O
• Molecular Formula: C22H25N3O9
• Molecular Weight: 475.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(4-(2-(furan-2-yl)-2-oxoethyl)piperazin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C22H25N3O9 and its molecular weight is 475.454. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(4-(2-(furan-2-yl)-2-oxoethyl)piperazin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(4-(2-(furan-2-yl)-2-oxoethyl)piperazin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated innovative methods for synthesizing compounds with complex structures, including those related to the specified chemical compound. For example, a study by Gabriele et al. (2006) introduced a method for synthesizing 2-[(Dialkylcarbamoyl)methylene]-2,3-dihydrobenzo[1,4]dioxine and 3-[(dialkylcarbamoyl)methylene]-3,4-dihydro-2H-benzo[1,4]oxazine derivatives through tandem oxidative aminocarbonylation of the triple bond-intramolecular conjugate addition, showcasing a significant degree of stereoselectivity (Gabriele et al., 2006).

Antimicrobial and Antioxidant Properties

Novel derivatives incorporating furan and piperazine moieties have been synthesized and evaluated for their biological activities, including antimicrobial and antioxidant properties. For instance, Sonia et al. (2013) synthesized benzoxazinyl pyrazolone arylidenes displaying potent antimicrobial and antioxidant activities, highlighting the potential of furan-containing compounds in developing new therapeutic agents (Sonia et al., 2013).

High-Performance Materials

The compound's structural motif has also been explored for applications in high-performance materials. Wang et al. (2014) reported the synthesis of a furan-containing tetrafunctional fluorene-based benzoxazine monomer, which upon polymerization yields a thermoset with exceptional thermal stability and a high glass transition temperature. This research underscores the compound's relevance in the development of advanced materials with superior performance characteristics (Wang et al., 2014).